Cas no 88770-21-2 (methyl 5-acetylthiophene-3-carboxylate)

• Product Name: methyl 5-acetylthiophene-3-carboxylate
• CAS No: 88770-21-2
• MF: C₈H₈O₃S
• MW: 184.212321281433
• MDL: MFCD28397410
• CID: 1930373
• PubChem ID: 86245440
• Update Time: 2025-08-01

methyl 5-acetylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-acetyl-, methyl ester
• DTXSID201282093
• SCHEMBL15933864
• AKOS033751083
• G47359
• methyl 5-acetylthiophene-3-carboxylate
• EN300-205671
• methyl5-acetylthiophene-3-carboxylate
• 88770-21-2
• Z2025602799
• Methyl 5-acetyl-3-thiophenecarboxylate
• DB-417428

• MDL： MFCD28397410
• Inchi： 1S/C8H8O3S/c1-5(9)7-3-6(4-12-7)8(10)11-2/h3-4H,1-2H3
• InChI Key： BAMXDNRTNCZDKJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C(C)=O

Computed Properties

• Exact Mass: 184.01941529Da
• Monoisotopic Mass: 184.01941529Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 305.4±27.0 °C at 760 mmHg
• Flash Point: 138.5±23.7 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl 5-acetylthiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 5-acetylthiophene-3-carboxylate

Methyl 5-Acetylthiophene-3-Carboxylate (CAS No. 88770-21-2): An Overview of Its Properties and Applications

Methyl 5-acetylthiophene-3-carboxylate (CAS No. 88770-21-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound, also known as methyl 5-(acetylthio)thiophene-3-carboxylate, is characterized by its thienyl ring and acetylthio functional group, which confer it with distinct reactivity and biological properties.

The molecular formula of methyl 5-acetylthiophene-3-carboxylate is C₉H₈O₃S₂, and its molecular weight is approximately 216.29 g/mol. The compound is typically synthesized through the esterification of 5-acetylthiophene-3-carboxylic acid with methanol in the presence of an acid catalyst. This reaction pathway is well-documented in the literature and has been optimized to achieve high yields and purity levels.

In terms of physical properties, methyl 5-acetylthiophene-3-carboxylate is a white to off-white solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it amenable to various synthetic transformations and analytical techniques.

The chemical stability of methyl 5-acetylthiophene-3-carboxylate is another important aspect to consider. The compound is stable under standard laboratory conditions but may degrade upon exposure to strong acids or bases. Additionally, it should be stored in a cool, dry place away from direct sunlight to maintain its integrity over extended periods.

In the realm of pharmaceutical research, methyl 5-acetylthiophene-3-carboxylate has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an anti-inflammatory agent due to its ability to modulate key signaling pathways involved in inflammation. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of methyl 5-acetylthiophene-3-carboxylate exhibited potent anti-inflammatory activity in both in vitro and in vivo models.

Beyond its anti-inflammatory properties, methyl 5-acetylthiophene-3-carboxylate has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that certain derivatives of this compound could selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve the disruption of cellular metabolism and the induction of apoptosis.

In materials science, methyl 5-acetylthiophene-3-carboxylate has found applications as a building block for the synthesis of functional polymers and materials with unique optical and electronic properties. For example, a study published in Advanced Materials highlighted the use of this compound as a monomer for the preparation of conjugated polymers with tunable bandgaps and high charge carrier mobilities. These materials have potential applications in organic photovoltaics and field-effect transistors.

The synthetic versatility of methyl 5-acetylthiophene-3-carboxylate makes it an attractive starting material for a wide range of chemical transformations. Its thienyl ring can undergo various reactions such as nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions with other functional groups. These reactions enable the synthesis of complex molecules with diverse functionalities, which can be tailored for specific applications.

In conclusion, methyl 5-acetylthiophene-3-carboxylate (CAS No. 88770-21-2) is a multifaceted compound with a rich array of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity profile make it a valuable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As ongoing research continues to uncover new properties and applications, the importance of this compound is likely to grow further in the coming years.